Cas no 65016-62-8 (3-Octylthiophene)

• Product Name: 3-Octylthiophene
• CAS No: 65016-62-8
• Molecular Formula: C₁₂H₂₀S
• Molecular Weight: 196.3522
• MDL: MFCD00085281
• CID: 58265
• PubChem ID: 24866561

3-Octylthiophene Properties

Names and Identifiers

• 3-Octylthiophene
• 3-n-Octylthiophene
• Ouabain octahydrate
• 3-octyl-thiophene
• SCHEMBL153908
• 3-Octylthiophene, 97%
• BIDD:GT0691
• A834948
• AKOS004909492
• CS-W004389
• DTXSID40340735
• MFCD00085281
• SY036408
• Thiophene, 3-octyl-
• O0213
• AC-4929
• FD14056
• SB66364
• FT-0616289
• 65016-62-8
• AS-19032
• 104934-51-2
• GEO-02064
• DTXCID60291816
• DB-028565

• MDL： MFCD00085281
• InChIKey： WQYWXQCOYRZFAV-UHFFFAOYSA-N
• Inchi： 1S/C12H20S/c1-2-3-4-5-6-7-8-12-9-10-13-11-12/h9-11H,2-8H2,1H3
• SMILES： CCCCCCCCC1=CSC=C1

Computed Properties

• Exact Mass: 180.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 7
• Monoisotopic Mass: 196.129
• Heavy Atom Count: 13
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• LogP: 1.89000
• PSA: 64.35000
• Refractive Index: n20/D 1.492(lit.)
• Boiling Point: 106°C/4mmHg(lit.)
• Melting Point: -19.15°C (estimate)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: Soluble in organic solvents.
• Color/Form: Colorless transparent or light yellow liquid.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined.
• Density: 0.92 g/mL at 25 °C(lit.)

3-Octylthiophene Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26; S36; S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Storage Condition：0-10°C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

3-Octylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%